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Compound of Interest

Compound Name: ABC99

Cat. No.: B15622051

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ABC99, a selective and irreversible
inhibitor of the Wnt-deacylating enzyme NOTUM. The information is compiled from publicly
available scientific literature and chemical supplier data.

Introduction

ABC99, with CAS number 2331255-53-7, is an N-hydroxyhydantoin (NHH) carbamate that has
emerged as a potent and selective tool compound for studying the role of NOTUM in Wnt
signaling pathways.[1][2][3] NOTUM is a carboxylesterase that negatively regulates Wnt
signaling by removing a critical palmitoleate group from Wnt proteins, rendering them inactive.
[4] By inhibiting NOTUM, ABC99 effectively preserves the activity of Wnt ligands, making it a
valuable agent for investigating cellular processes modulated by this pathway, with potential
therapeutic implications in areas such as regenerative medicine and oncology.[3][4]

Physicochemical and Pharmacological Properties

The key properties of ABC99 are summarized in the table below.
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Property Value Reference

CAS Number 2331255-53-7 [1][2][5]116]

Molecular Formula C22H21CIN4Os [2][5][6]

Molecular Weight 456.9 g/mol [2][5]
7-(4-Chlorobenzyl)-1,3-
dioxohexahydroimidazo[1,5-

Synonym alpyrazin-2(3H)-yl 2,3-dihydro-  [2][6]
4H-benzo[b][1][3]oxazine-4-
carboxylate
Crystalline solid; White to

Appearance ] [2][6]
beige powder

Purity >95% to =98% (HPLC) [2][6]
DMSO: 2 mg/mL; Acetonitrile:

N 1 mg/mL; Chloroform: 1

Solubility [2][5][6]
mg/mL; Methyl Acetate: 1
mg/mL

Storage -20°C [2][6]

Mechanism of Action

Irreversible inhibitor of the
Whnt-deacylating enzyme
NOTUM

[1]31[6]

ICso (NOTUM inhibition)

13 nM

(112131071

ECso (Wnt3A signaling

preservation)

89 nM (in a cell-based reporter

assay)

[2]5](6]

Mechanism of Action and Signaling Pathway

ABC99 functions as a selective and irreversible inhibitor of the serine hydrolase NOTUM.[3][6]

NOTUM is a key negative regulator of the canonical Wnt signaling pathway.

The Canonical Wnt Signaling Pathway:
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In the "off-state" (absence of Wnt), cytoplasmic [3-catenin is phosphorylated by a destruction
complex, which includes Axin, APC, CK1, and GSKS3. This phosphorylation marks [3-catenin for
ubiquitination and subsequent proteasomal degradation. As a result, 3-catenin levels in the
cytoplasm are kept low, and Wnt target genes are not transcribed.

In the "on-state" (presence of Wnt), Wnt ligands bind to Frizzled (FZD) receptors and their co-
receptors LRP5/6. This binding leads to the recruitment of Dishevelled (DVL) and the
inactivation of the destruction complex. Consequently, 3-catenin is no longer phosphorylated
and degraded. It accumulates in the cytoplasm and translocates to the nucleus, where it acts
as a co-activator for TCF/LEF transcription factors, leading to the expression of Wnt target

genes.
Role of NOTUM and Inhibition by ABC99:

Wnt proteins are post-translationally modified with a palmitoleate group on a conserved serine
residue, a modification essential for their binding to FZD receptors and subsequent signaling.
The enzyme NOTUM removes this lipid group, thereby inactivating Wnt proteins. ABC99
irreversibly binds to the active site of NOTUM, inhibiting its deacylating activity. This action of
ABC99 preserves the palmitoylation of Wnt proteins, allowing them to effectively engage with
their receptors and activate the downstream signaling cascade.
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Figure 1. The canonical Wnt signaling pathway and the inhibitory role of ABC99 on NOTUM.

Experimental Protocols

Detailed, step-by-step experimental protocols for the characterization of ABC99 are found in
the supplementary information of the primary publication by Suciu et al. (2018) ACS Med.
Chem. Lett. 9(6):563-568. As this supplementary information was not directly accessible
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through the search, the following are generalized protocols based on the information in the
main publication and standard laboratory methods.

Competitive Activity-Based Protein Profiling (ABPP)

This assay was used to determine the ICso of ABC99 for NOTUM inhibition.

Objective: To measure the concentration-dependent inhibition of NOTUM by ABC99 in a
competitive manner using a broad-spectrum serine hydrolase probe.

Materials:

SW620 cell conditioned media (CM) as a source of NOTUM
« ABC99

e ABC101 (inactive control)[3]

e Fluorophosphonate-rhodamine (FP-Rh) probe

e DMSO (vehicle)

o SDS-PAGE gels

e Fluorescence gel scanner

Procedure:

e SW620 CM is pre-incubated with varying concentrations of ABC99 or the inactive control,
ABC101, for a specified time (e.g., 30 minutes) at 37°C. A DMSO control is also included.

e The broad-spectrum serine hydrolase probe, FP-Rh, is then added to the samples and
incubated for another set period (e.g., 30 minutes) at room temperature.

e The reaction is quenched by the addition of SDS-PAGE loading buffer.

o Proteins are separated by SDS-PAGE.
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e The gel is scanned using a fluorescence scanner to visualize the labeling of serine
hydrolases by the FP-Rh probe.

» The intensity of the band corresponding to NOTUM is quantified. Inhibition is observed as a
decrease in fluorescence intensity.

e ICso values are calculated by plotting the percentage of inhibition against the logarithm of the
inhibitor concentration.

HEK293T SuperTOPflash (STF) Reporter Assay

This cell-based assay was used to determine the ECso of ABC99 for the preservation of Wnt3A
signaling in the presence of NOTUM.

Objective: To quantify the ability of ABC99 to protect Wnt3A-mediated signaling from the
inhibitory effects of NOTUM.

Materials:

o HEK293T-STF cells (stably transfected with a [3-catenin-responsive luciferase reporter)
» Wnt3A-conditioned media

e SW620-conditioned media (source of NOTUM)

« ABC99

e Luciferase assay reagent

e 96-well plates

Luminometer

Procedure:
o HEK293T-STF cells are seeded in 96-well plates and allowed to attach overnight.

e SW620-conditioned media is pre-incubated with various concentrations of ABC99 for a
defined period.
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e This mixture is then combined with Wnt3A-conditioned media.

e The media on the HEK293T-STF cells is replaced with the Wnt3A/NOTUM/ABC99 media
mixture.

e The cells are incubated for a period sufficient to allow for luciferase expression (e.g., 24
hours).

e The media is removed, and cells are lysed.
» Luciferase assay reagent is added, and luminescence is measured using a luminometer.

e The ECso value is determined by plotting the luciferase activity against the logarithm of the
ABC99 concentration.

Experimental Workflow Visualization

The following diagram illustrates a typical workflow for the discovery and characterization of a
selective enzyme inhibitor like ABC99.
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Figure 2. A generalized experimental workflow for the development and characterization of
ABC99.
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In Vivo and Ex Vivo Studies

ABC99 has been utilized in preclinical models to investigate the biological consequences of
NOTUM inhibition. For instance, in studies involving aged mice, the administration of ABC99
has been shown to restore the regenerative capacity of intestinal organoids, which is typically
diminished with age due to increased NOTUM activity.[8] In these experiments, mice were
treated with daily injections of ABC99 at a dose of 10 mg per kg of body weight.[8]

Conclusion

ABC99 is a well-characterized, potent, and selective irreversible inhibitor of NOTUM. Its ability
to preserve Wnt signaling makes it an invaluable research tool for elucidating the roles of
NOTUM and the Wnt pathway in various biological and pathological processes. The
quantitative data, signaling pathway information, and experimental frameworks provided in this
guide are intended to support researchers in the fields of chemical biology, drug discovery, and
developmental biology in their exploration of Wnt-mediated cellular signaling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [In-Depth Technical Guide: ABC99 (CAS Number
2331255-53-7)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15622051#abc99-cas-number-2331255-53-7]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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